Cas no 25069-81-2 (2-Propenoic acid,3-[4-(diphenylamino)phenyl]-, methyl ester)

• Product Name: 2-Propenoic acid,3-[4-(diphenylamino)phenyl]-, methyl ester
• CAS No: 25069-81-2
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 273197
• PubChem ID: 91259
• Update Time: 2025-04-19

2-Propenoic acid,3-[4-(diphenylamino)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(diphenylamino)phenyl]-, methyl ester
• Methyl p-(N,N-diphenylamino)cinnamate
• 25069-81-2
• Methyl p-(diphenylamino)cinnamate
• Cinnamic acid, p-(diphenylamino)-, methyl ester
• 2-Propenoic acid, 3-(4-(diphenylamino)phenyl)-, methyl ester
• SCHEMBL11673255

• Inchi： 1S/C22H19NO2/c1-25-22(24)17-14-18-12-15-21(16-13-18)23(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-17H,1H3
• InChI Key： BXVLFTQOFFZWCZ-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.14167
• Monoisotopic Mass: 329.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 5.9

Experimental Properties

• Density: 1.169
• Boiling Point: 486.9°C at 760 mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.647
• PSA: 29.54